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Compound of Interest

Compound Name: N-benzyl-3-methylaniline

CAS No.: 5405-17-4

Cat. No.: B1595716

Get Quote

Executive Summary
N-benzyl-3-methylaniline is a critical secondary amine intermediate used primarily in the

synthesis of triarylmethane dyes, pharmaceutical precursors, and hole-transport materials for

organic electronics. Its structural uniqueness lies in the meta-methyl substitution on the aniline

ring, which modulates the electron density of the nitrogen lone pair, offering a distinct reactivity

profile compared to its ortho- or para- isomers. This guide details the physicochemical

properties, optimized synthetic routes, and reactivity patterns necessary for high-fidelity

research and development applications.

Physicochemical Profile
The following data represents the core physical constants required for process engineering and

analytical method development.
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Property Value Unit Condition

Molecular Weight 197.28 g/mol -

Physical State Viscous Liquid - STP

Boiling Point 315–317 °C 760 mmHg [1]

Boiling Point

(Reduced)
153–157 °C 4 mmHg [1]

Density ~1.04 g/cm³ 20°C (Estimated)

Solubility Lipophilic -

Soluble in EtOH,

Ether, CHCl₃;

Insoluble in H₂O

pKa (Conjugate Acid) ~4.5 - 5.0 -
Predicted (Aniline

derivative)

Refractive Index 1.59-1.60 - 20°C

Process Note: The high boiling point necessitates high-vacuum distillation for purification.

Attempting atmospheric distillation often leads to thermal degradation or oxidation.

Synthetic Architecture & Protocols
Primary Route: Reductive Amination (Gold Standard)
The most atom-efficient and high-purity synthesis involves the condensation of m-toluidine with

benzaldehyde to form an imine (Schiff base), followed by reduction. This method avoids the

poly-alkylation byproducts common in direct alkylation with benzyl halides.

Mechanistic Pathway
Condensation: Nucleophilic attack of the m-toluidine nitrogen on the benzaldehyde carbonyl.
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Dehydration: Elimination of water to form the N-benzylidene-3-methylaniline intermediate.

Reduction: Saturation of the C=N bond using catalytic hydrogenation or a hydride donor.

Reactants
(m-Toluidine + Benzaldehyde)

Intermediate
(Schiff Base)

-H2O Reduction Step
(H2/Ni or NaBH4)

Product
(N-benzyl-3-methylaniline)

+2H

Click to download full resolution via product page

Figure 1: Step-wise reductive amination pathway ensuring mono-alkylation selectivity.

Laboratory Protocol: Borohydride Reduction
For small-scale (gram) synthesis where high-pressure hydrogenation equipment is unavailable,

the Sodium Borohydride (NaBH₄) method is preferred due to mild conditions and high

chemoselectivity.

Reagents:

m-Toluidine (1.0 eq)[1]

Benzaldehyde (1.0 eq)[1]

Methanol (Solvent)[2]

Sodium Borohydride (1.2 eq)

Acetic Acid (Catalytic, optional)[3]

Step-by-Step Methodology:

Imine Formation: In a round-bottom flask, dissolve m-toluidine (10 mmol) and benzaldehyde

(10 mmol) in anhydrous Methanol (30 mL). Add activated molecular sieves (4Å) to sequester

water and drive equilibrium. Stir at room temperature for 2–4 hours.

Checkpoint: Monitor by TLC (Hexane/EtOAc 4:1). The aldehyde spot should disappear.
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Reduction: Cool the solution to 0°C in an ice bath. Add NaBH₄ (12 mmol) portion-wise over

20 minutes. Caution: Hydrogen gas evolution will occur.

Quench: Allow the mixture to warm to room temperature and stir for 12 hours. Quench

excess hydride with 1M HCl until pH < 3.

Workup: Neutralize with NaOH to pH > 10. Extract with Dichloromethane (3x). Dry organic

layer over MgSO₄ and concentrate in vacuo.

Purification: If necessary, purify via flash column chromatography (Silica gel, Hexane/EtOAc

gradient) or vacuum distillation.

Reactivity & Functionalization Profile
N-benzyl-3-methylaniline serves as a versatile nucleophile. Its reactivity is governed by the

steric hindrance of the benzyl group and the electronic activation of the methyl group at the

meta-position.

Key Reaction Pathways
N-Alkylation/Acylation: The secondary amine proton is readily displaceable, allowing for the

synthesis of tertiary amines (e.g., N-ethyl-N-benzyl-m-toluidine) or amides.

Electrophilic Aromatic Substitution (EAS): The amino group activates the ring. Substitution

occurs primarily at the para position relative to the nitrogen (position 6) or ortho (position 2),

though the meta-methyl group provides steric directing effects.

Oxidative Coupling: Used in the formation of triphenylmethane dyes.
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Figure 2: Divergent reactivity map demonstrating utility in synthesis and materials science.

Analytical Validation
To ensure the integrity of the synthesized material, the following spectroscopic signatures must

be verified.

Proton NMR (¹H NMR, 400 MHz, CDCl₃)
δ 2.30 ppm (s, 3H): Methyl group attached to the aniline ring.

δ 3.90–4.10 ppm (s, 2H): Benzylic methylene protons (-N-CH₂-Ph). This is the diagnostic

peak for successful benzylation.

δ 4.00 ppm (br s, 1H): Amine proton (-NH-). Chemical shift varies with concentration and

solvent.

δ 6.50–7.40 ppm (m, 9H): Aromatic protons (5 from benzyl, 4 from tolyl).

Mass Spectrometry (GC-MS)[3]
Molecular Ion (M+): m/z 197
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Base Peak: m/z 91 (Tropylium ion, C₇H₇⁺), characteristic of benzyl fragmentation.

Fragment: m/z 106 (N-methylaniline fragment).

Safety & Handling (GHS Standards)
Signal Word: WARNING

Hazard Class H-Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[4]

Skin Corrosion/Irritation H315 Causes skin irritation.[5]

Eye Damage/Irritation H319
Causes serious eye irritation.

[5]

STOT - Single Exposure H335
May cause respiratory

irritation.[4][5]

Handling Protocols:

PPE: Nitrile gloves (0.11 mm min thickness), safety goggles, and lab coat are mandatory.

Storage: Store under inert atmosphere (Nitrogen/Argon) to prevent oxidation (darkening of

liquid). Keep in a cool, dry place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Organic Syntheses Procedure [orgsyn.org]

2. arkat-usa.org [arkat-usa.org]

3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

4. N-(3-Methylphenyl)benzenemethanamine | C14H15N | CID 222281 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. static.cymitquimica.com [static.cymitquimica.com]

6. N-Benzyl-N-methylaniline for synthesis 614-30-2 [sigmaaldrich.com]

7. N-Benzyl-N-methylaniline [webbook.nist.gov]

To cite this document: BenchChem. [Technical Monograph: N-Benzyl-3-methylaniline].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595716/docs#technical-monograph-n-benzyl-3-
methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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